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Compound of Interest

5-[4-(methylsulfonyl)phenyl]-2H-
Compound Name:
tetrazole

Cat. No. B3003096

This technical guide provides a detailed analysis of the spectroscopic data for the compound 5-
[4-(methylsulfonyl)phenyl]-2H-tetrazole, a molecule of significant interest in medicinal
chemistry and drug development. As a bioisostere for carboxylic acids, the tetrazole moiety
offers improved metabolic stability and pharmacokinetic properties.[1] The inclusion of a
methylsulfonyl group, a common pharmacophore, further enhances its potential biological
activity. A thorough understanding of its spectroscopic signature is paramount for unambiguous
identification, purity assessment, and quality control in research and development settings.

This document will delve into the nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data expected for this compound. While a complete, published experimental
dataset for this specific molecule is not readily available, this guide will leverage data from the
closely related analogue, 5-[(4-methylphenyl)sulfonyl]-1-phenyl-1H-tetrazole, and established
principles of spectroscopic interpretation for tetrazole-containing compounds to provide a
comprehensive and predictive analysis.[2]

Molecular Structure and Key Features

A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic
data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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